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Compound of Interest

Compound Name: 4-Methylanisole-d3

Cat. No.: B12395921 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

4-Methylanisole-d3 in a laboratory setting. Researchers, scientists, and professionals in drug

development should adhere to these procedures to ensure a safe working environment.

Chemical Identity: 4-Methylanisole-d3 is the deuterated form of 4-Methylanisole. The safety

information provided is based on the properties of 4-Methylanisole, which are chemically

analogous.

Primary Hazards: 4-Methylanisole is a flammable liquid and vapor that can cause skin and

serious eye irritation.[1][2] It is harmful if swallowed and is suspected of damaging fertility or the

unborn child.[2][3]

Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent exposure. The following table summarizes the required

equipment.
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Body Part
Personal Protective

Equipment

Specifications and

Standards

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles. A face shield may

also be necessary.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[4]

Do not wear contact lenses as

they can absorb and

concentrate irritants.[5]

Hands
Chemical-resistant gloves

(e.g., PVC).

Gloves must be inspected

before use and selected based

on the specific workplace

hazards and duration of use,

following standards like

Europe EN 374 or US F739.[3]

[5][6]

Body

Laboratory coat, overalls, or a

complete suit protecting

against chemicals. Flame-

retardant and antistatic

protective clothing is

recommended.

Protective clothing selection

depends on the concentration

and amount of the hazardous

substance.[3][7]

Respiratory

A NIOSH-approved respirator

with a Type ABEK (EN14387)

filter should be used when

ventilation is inadequate or for

spill response.

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[4][8]

Feet
Safety footwear or safety

gumboots (e.g., Rubber).

Non-sparking safety footwear

is recommended for large-

scale use.[5]

Handling and Storage Procedures
Safe handling and storage are critical to prevent accidents.
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Procedure Detailed Steps

Handling

- Work in a well-ventilated area, preferably

under a chemical fume hood.[5] - Avoid all

personal contact, including inhalation of vapors.

[5] - Use spark-proof tools and explosion-proof

equipment.[1][4] - Ground and bond containers

when transferring material to prevent static

discharge.[3][4] - Do not eat, drink, or smoke in

the handling area.[3][5] - Wash hands

thoroughly after handling.[3]

Storage

- Store in a tightly closed, original container in a

cool, dry, and well-ventilated area.[1][5][8] -

Keep away from heat, sparks, open flames, and

other ignition sources.[1][2][8] - Store away from

incompatible materials such as strong oxidizing

agents.[1][2] - The designated storage area

should be for flammable liquids.[4][5]

Emergency and Disposal Plans
Immediate and appropriate responses to emergencies and proper disposal are essential.
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Plan Procedural Guidance

Spill Response

1. Remove all sources of ignition and evacuate

personnel to a safe area.[4][7] 2. Wear

appropriate PPE, including respiratory

protection.[6] 3. Absorb the spill with inert

material (e.g., vermiculite, sand, or earth).[3][4]

[8] 4. Collect the absorbed material into a

suitable, labeled container for disposal using

spark-proof tools.[3][4][5] 5. Ventilate the area

and clean the spill site.

First Aid

- Eye Contact: Immediately flush eyes with

plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical

attention.[1][3][4] - Skin Contact: Immediately

remove contaminated clothing and wash the

affected skin with plenty of soap and water for at

least 15 minutes. Seek medical attention if

irritation occurs.[3][4][6] - Inhalation: Move the

person to fresh air. If breathing is difficult, give

oxygen. Seek medical aid.[3][4] - Ingestion: Do

NOT induce vomiting. Rinse mouth with water.

Call a poison center or doctor if you feel unwell.

[2][3][6]

Fire Fighting

- Use dry chemical, carbon dioxide, water spray,

or alcohol-resistant foam to extinguish.[5][6][8] -

Wear a self-contained breathing apparatus

(SCBA) and full protective gear.[4][8] - Vapors

are flammable and may form explosive mixtures

with air.[5][6][8]

Disposal - Dispose of waste in accordance with local,

state, and federal regulations.[5] - This material

may be classified as a hazardous waste (EPA

hazardous waste number D001 for ignitability).

[5] - Offer surplus and non-recyclable solutions
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to a licensed disposal company.[7] - Do not

discharge into sewers or waterways.[5]

Physical and Chemical Properties
The following table summarizes key quantitative data for 4-Methylanisole.

Property Value

Molecular Formula C₈H₁₀O

Molecular Weight 122.16 g/mol [9]

Boiling Point 174 °C at 760 mmHg[1]

Melting Point -32 °C[9]

Flash Point 53 °C (127.4 °F) - closed cup[1]

Density 0.969 g/mL at 25 °C[9]

Vapor Pressure 1.14 mmHg at 25 °C[9]

Autoignition Temperature 485 °C (905 °F)[1]

Experimental Workflow for Handling 4-
Methylanisole-d3
The following diagram illustrates the logical workflow for safely handling 4-Methylanisole-d3
from receipt to disposal.
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Workflow for Handling 4-Methylanisole-d3
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Caption: Logical workflow for handling 4-Methylanisole-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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